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Compound of Interest

Compound Name: N,N-dimethylpyridin-3-amine

Cat. No.: B102484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal

Safety Data Sheet (SDS) from a certified supplier. N,N-dimethylpyridin-3-amine is a

hazardous chemical, and all handling should be performed by trained professionals in a

controlled laboratory setting with appropriate safety measures in place.

Chemical Identification and Physical Properties
N,N-dimethylpyridin-3-amine is a substituted pyridine derivative. While detailed experimental

data for this specific isomer is limited, the following table summarizes available information.

Users should verify these properties with supplier-specific documentation.
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Property Value Source

Chemical Name N,N-dimethylpyridin-3-amine PubChem[1]

Synonyms
3-(Dimethylamino)pyridine,

N,N-Dimethyl-3-pyridinamine
ECHEMI[2]

CAS Number 18437-57-5 Synblock[3]

Molecular Formula C₇H₁₀N₂ Synblock[3]

Molecular Weight 122.17 g/mol Synblock[3]

Boiling Point 194.9 °C at 760 mmHg Synblock[3]

72-76 °C at 2 mmHg SynQuest Laboratories[4]

Appearance
Not specified (likely a liquid or

low-melting solid)
-

Solubility Not specified -

Hazard Identification and Classification
N,N-dimethylpyridin-3-amine is classified as a hazardous substance. The following GHS

classifications have been aggregated from various sources. It is crucial to consult the supplier-

specific SDS for the most accurate and up-to-date hazard information.

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage

Serious Eye Damage/Irritation H318: Causes serious eye damage

Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation
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Source: PubChem[1], SynQuest Laboratories[4]

Signal Word: Danger[1]

Hazard Pictograms:

corrosive skull and crossbones

Toxicological Information
Specific quantitative toxicological data, such as LD50 or LC50 values for N,N-dimethylpyridin-
3-amine, are not readily available in the public domain. Given its GHS classification, it should

be treated as a substance with significant acute toxicity, corrosive properties, and the potential

to cause respiratory irritation.

Handling and Storage
Due to the hazardous nature of N,N-dimethylpyridin-3-amine, stringent safety protocols must

be followed. The following are general best practices for handling aminopyridines and other

hazardous chemicals.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile, double-gloving is recommended).[6] Gloves

must be inspected before use and disposed of properly after handling.[5]

Wear a lab coat, fully buttoned, and full-length pants.[6]

Ensure no skin is exposed.[6]

Respiratory Protection: All work should be conducted in a certified chemical fume hood.[6][7]

If there is a risk of exceeding exposure limits, a NIOSH-approved respirator should be used.

[6]
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Safe Handling Procedures
Avoid all personal contact, including inhalation and contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.[8]

Wash hands thoroughly after handling, even if gloves were worn.[7]

Use in a well-ventilated area, preferably a chemical fume hood.[6][8]

Keep containers tightly closed when not in use.

Avoid the formation of dust and aerosols.[6]

Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly sealed.[3]

Store away from incompatible materials such as strong oxidizing agents and acids.[6]

The storage area should be secured and accessible only to authorized personnel.

First Aid Measures
In case of exposure, seek immediate medical attention and provide the attending physician

with the safety data sheet.

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[9]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[9]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[9]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[9]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 4.1. Ensure adequate ventilation.[9]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[9]

Containment and Cleanup: For small spills, absorb with an inert material (e.g., vermiculite,

sand) and place in a suitable, labeled container for disposal. Avoid generating dust.[9]

Disposal Considerations
Dispose of N,N-dimethylpyridin-3-amine and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations. Do not dispose of it in the sewer

system.

Visualized Workflows and Hazard Relationships
General Handling Workflow for Hazardous Pyridine
Derivatives
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Caption: General laboratory workflow for handling hazardous pyridine derivatives.
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Logical Relationship of Hazards for N,N-dimethylpyridin-
3-amine

Routes of Exposure
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Caption: Relationship between exposure routes and health effects of N,N-dimethylpyridin-3-
amine.

This document was generated based on publicly available data and is intended for

informational purposes only. Always refer to the manufacturer's Safety Data Sheet for complete

and accurate information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

